Cas no 946681-67-0 (3-(2-Fluorophenoxy)pyrrolidine)

3-(2-Fluorophenoxy)pyrrolidine structure
946681-67-0 structure
Product Name:3-(2-Fluorophenoxy)pyrrolidine
CAS No:946681-67-0
MF:C10H12FNO
MW:181.206786155701
MDL:MFCD08687903
CID:1073389
PubChem ID:24902289
Update Time:2025-04-20

3-(2-Fluorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Fluorophenoxy)pyrrolidine
    • BB 0259702
    • SCHEMBL23830680
    • 946681-67-0
    • DTXSID80647896
    • AKOS005263854
    • EN300-241965
    • CS-0269674
    • MFCD08687903
    • MDL: MFCD08687903
    • Inchi: 1S/C10H12FNO/c11-9-3-1-2-4-10(9)13-8-5-6-12-7-8/h1-4,8,12H,5-7H2
    • InChI Key: VBCSXAGXHQORMV-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1OC1CNCC1

Computed Properties

  • Exact Mass: 181.09000
  • Monoisotopic Mass: 181.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26000
  • LogP: 1.89520

3-(2-Fluorophenoxy)pyrrolidine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(2-Fluorophenoxy)pyrrolidine Pricemore >>

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